Cas no 62477-06-9 (1,3-Benzenediamine, 2,4,6-tribromo-)

• Product Name: 1,3-Benzenediamine, 2,4,6-tribromo-
• CAS No: 62477-06-9
• MF: C₆H₅Br₃N₂
• MW: 344.829298734665
• MDL: MFCD00466367
• CID: 443517
• PubChem ID: 15212202
• Update Time: 2025-06-10

1,3-Benzenediamine, 2,4,6-tribromo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 2,4,6-tribromo-
• 2,4,6-tribromobenzene-1,3-diamine
• DTXSID50570107
• PS-10946
• AS-813/40018905
• SCHEMBL5527813
• 2,4,6-tribromo-1,3-benzenediamine
• SB82818
• 62477-06-9
• MFCD00466367
• 2,4,6-Tribromo-m-phenylenediamine
• AKOS027384990

• MDL： MFCD00466367
• Inchi： 1S/C6H5Br3N2/c7-2-1-3(8)6(11)4(9)5(2)10/h1H,10-11H2
• InChI Key： NAVMNUFNDGIZTG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1N)Br)Br)N

Computed Properties

• Exact Mass: 341.80025
• Monoisotopic Mass: 341.80029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

Additional information on 1,3-Benzenediamine, 2,4,6-tribromo-

Introduction to 1,3-Benzenediamine, 2,4,6-tribromo- (CAS No. 62477-06-9)

1,3-Benzenediamine, 2,4,6-tribromo-, also known by its CAS number 62477-06-9, is a specialized organic compound with a unique molecular structure and a wide range of applications in the fields of chemistry and pharmaceuticals. This compound is characterized by its aromatic ring substituted with three bromine atoms and two amino groups, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The molecular formula of 1,3-Benzenediamine, 2,4,6-tribromo- is C₆H₃N₂Br₃, and its molecular weight is approximately 291.89 g/mol. The compound is typically synthesized through the bromination of aniline followed by further substitution reactions. Its physical properties include a melting point of around 150°C and a boiling point of approximately 300°C under standard conditions. It is generally insoluble in water but can dissolve in organic solvents such as ethanol and acetone.

In the realm of pharmaceutical research, 1,3-Benzenediamine, 2,4,6-tribromo- has garnered significant attention due to its potential as an intermediate in the synthesis of drugs with anti-inflammatory and antiviral properties. Recent studies have explored its use in the development of novel antiviral agents against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The brominated structure provides enhanced stability and bioavailability, making it a promising candidate for further drug development.

Beyond its pharmaceutical applications, 1,3-Benzenediamine, 2,4,6-tribromo- has also found utility in the synthesis of advanced materials. Its unique chemical structure allows for the creation of polymers with improved mechanical properties and thermal stability. These materials are being investigated for use in electronic devices, coatings, and composite materials. The ability to fine-tune the properties of these polymers through controlled synthesis processes makes them highly versatile for various industrial applications.

The environmental impact of 1,3-Benzenediamine, 2,4,6-tribromo- is another area of ongoing research. Studies have shown that while the compound itself is relatively stable under normal conditions, its degradation products can be more reactive and potentially harmful to aquatic ecosystems. Therefore, proper handling and disposal practices are essential to minimize any adverse environmental effects. Researchers are also exploring methods to improve the biodegradability of this compound to ensure sustainable use in industrial processes.

In conclusion, 1,3-Benzenediamine, 2,4,6-tribromo- (CAS No. 62477-06-9) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure provides a foundation for the development of novel drugs and advanced materials. As research continues to advance in these areas, the importance of this compound is likely to grow further. Proper handling and environmental considerations remain crucial to ensure its safe and sustainable use.